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Compound of Interest

Compound Name: 4-nitro-1H-indole-3-carbaldehyde

Cat. No.: B079270

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization
of 4-nitro-1H-indole-3-carbaldehyde, a valuable intermediate in the fields of medicinal

chemistry and materials science.[1] This document details the synthetic pathway, experimental
protocols, and analytical data necessary for the preparation and verification of this compound.

Introduction

4-nitro-1H-indole-3-carbaldehyde is a key building block in the synthesis of a variety of
bioactive molecules and functional materials.[1] Its indole scaffold, substituted with an electron-
withdrawing nitro group and a reactive aldehyde moiety, makes it a versatile precursor for the
development of novel therapeutic agents, including potential anticancer agents, and for the
creation of advanced materials with unique optical and electronic properties.[1]

Physicochemical Properties

A summary of the key physicochemical properties of 4-nitro-1H-indole-3-carbaldehyde is
presented in Table 1.
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Property Value Reference
Molecular Formula CoHeN20s3 [1112]
Molecular Weight 190.16 g/mol [1][2]
Appearance Yellow solid [1]

CAS Number 10553-11-4 [2]

Melting Point 187-189 °C [3]

Purity > 95% (NMR) [1]

Synthesis Pathway

The synthesis of 4-nitro-1H-indole-3-carbaldehyde is typically achieved in a two-step
process, starting from 2-methyl-3-nitroaniline. The first step involves the synthesis of the
intermediate, 4-nitroindole, which is then formylated at the C3 position via the Vilsmeier-Haack
reaction to yield the final product.

Step 1: Synthesis of 4-Nitroindole
Step 2: Vilsmeier-Haack Formylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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